Cas no 926032-21-5 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide
• CAS No: 926032-21-5
• MF: C₂₁H₂₆N₂O₅S
• MW: 418.506544589996
• CID: 6577966
• Update Time: 2025-07-01

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-(2-methylpropoxy)benzenesulfonamide

• Inchi： 1S/C21H26N2O5S/c1-4-23-11-12-27-20-10-5-16(13-19(20)21(23)24)22-29(25,26)18-8-6-17(7-9-18)28-14-15(2)3/h5-10,13,15,22H,4,11-12,14H2,1-3H3
• InChI Key： KQCAOCSVIQWOFX-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCN(CC)C(=O)C3=C2)(=O)=O)=CC=C(OCC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide

Compound CAS No. 926032-21-5: N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)-4-(2-Methylpropoxy)Benzene-1-Sulfonamide

The compound with CAS No. 926032-21-5, known as N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)-4-(2-Methylpropoxy)Benzene-1-Sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a benzoxazepine ring system and a sulfonamide functional group. The benzoxazepine moiety is a fused bicyclic structure that contributes to the compound's unique electronic properties and stability. The sulfonamide group, on the other hand, enhances the molecule's solubility and bioavailability, making it particularly suitable for pharmaceutical applications.

Recent studies have highlighted the importance of benzoxazepine derivatives in drug design due to their ability to interact with various biological targets. For instance, researchers have reported that compounds similar to CAS No. 926032-21-5 exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests that the compound could be a promising candidate for the development of anti-inflammatory drugs. Furthermore, the sulfonamide group has been shown to enhance the pharmacokinetic properties of molecules, which is crucial for their efficacy in vivo.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzoxazepine ring through cyclization reactions and the subsequent introduction of the sulfonamide group via nucleophilic substitution. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

In terms of applications, CAS No. 926032-21-5 has shown potential in several areas beyond pharmacology. For example, its structural features make it an attractive candidate for use in advanced materials such as polymers and coatings. The benzoxazepine ring's aromaticity and conjugation properties can contribute to improved mechanical and thermal stability in polymer systems. Additionally, the compound's ability to act as a versatile building block in organic synthesis opens up possibilities for its use in constructing more complex molecular architectures.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of compounds like CAS No. 926032-21-5. Initial findings suggest that under controlled conditions, the compound exhibits moderate biodegradability without posing significant risks to aquatic ecosystems. However, further studies are needed to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, CAS No. 926032-21-5 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both pharmacological research and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing innovative solutions across various industries.